Cas no 1447942-35-9 (benzyl 6-oxospiro[3.3]heptane-2-carboxylate)

Benzyl 6-oxospiro[3.3]heptane-2-carboxylate is a spirocyclic ester compound featuring a unique structural motif that combines a ketone functionality with a strained bicyclic framework. This structure imparts reactivity useful in synthetic organic chemistry, particularly in the construction of complex spirocyclic systems. The benzyl ester group enhances solubility in organic solvents and facilitates selective deprotection under mild conditions. The compound's rigid spiro scaffold may also serve as a valuable intermediate in medicinal chemistry for designing conformationally constrained analogs. Its well-defined stereochemistry and functional group compatibility make it a versatile building block for applications in pharmaceutical research and advanced material synthesis.

benzyl 6-oxospiro[3.3]heptane-2-carboxylate structure

1447942-35-9 structure

Product Name:benzyl 6-oxospiro[3.3]heptane-2-carboxylate

CAS No:1447942-35-9

MF:C₁₅H₁₆O₃

MW:244.285744667053

CID:2108550

Update Time:2025-06-07

benzyl 6-oxospiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- benzyl 6-oxospiro[3.3]heptane-2-carboxylate
- JVTBEJJGKUTHQW-UHFFFAOYSA-N
- CID 86690094
- Spiro[3.3]heptane-2-carboxylic acid, 6-oxo-, phenylmethyl ester
- Inchi： 1S/C15H16O3/c16-13-8-15(9-13)6-12(7-15)14(17)18-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2
- InChI Key： JVTBEJJGKUTHQW-UHFFFAOYSA-N
- SMILES： O=C1CC2(C1)CC(C(=O)OCC1C=CC=CC=1)C2

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 339
Topological Polar Surface Area: 43.4

Experimental Properties

Density: 1.21±0.1 g/cm3(Predicted)
Boiling Point: 380.9±42.0 °C(Predicted)

benzyl 6-oxospiro[3.3]heptane-2-carboxylate Pricemore >>

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